Cas no 45811-13-0 (PYRIDINIUM, 1-(CARBOXYMETHYL)-, BROMIDE)

• Product name: PYRIDINIUM, 1-(CARBOXYMETHYL)-, BROMIDE
• CAS No: 45811-13-0
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 3515339
• PubChem ID: 394780

PYRIDINIUM, 1-(CARBOXYMETHYL)-, BROMIDE Chemical and Physical Properties

Names and Identifiers

• PYRIDINIUM, 1-(CARBOXYMETHYL)-, BROMIDE
• Pyridinium, 1-(carboxymethyl)-, bromide (1:1)
• 1-(Carboxymethyl)pyridin-1-ium bromide
• NSC-698558
• N-carboxymethylpyridinium bromide
• NSC698558
• 45811-13-0
• SCHEMBL11429835

• Inchi： InChI=1S/C7H7NO2.BrH/c9-7(10)6-8-4-2-1-3-5-8;/h1-5H,6H2;1H
• InChI Key： TZWFIGLQGUDMSA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 216.97384Da
• Monoisotopic Mass: 216.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2Ų